Cas no 890094-60-7 (2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine)

• Product Name: 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine
• CAS No: 890094-60-7
• MF: C₉H₁₁ClN₄O₂
• MW: 242.6622402668
• CID: 1081427
• PubChem ID: 7147257
• Update Time: 2025-06-12

2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine
• 2-chloro-5-nitro-4-(1-piperidinyl)Pyrimidine
• 2-chloro-5-nitro-4-piperidin-1-ylpyrimidine
• DTXSID70428070
• 890094-60-7
• AKOS002663672
• FT-0748422
• SCHEMBL1710259
• OPIJRMWHLGKACW-UHFFFAOYSA-N
• DB-078288

• Inchi： 1S/C9H11ClN4O2/c10-9-11-6-7(14(15)16)8(12-9)13-4-2-1-3-5-13/h6H,1-5H2
• InChI Key： OPIJRMWHLGKACW-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)N1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0570533g/mol
• Monoisotopic Mass: 242.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine

Comprehensive Overview of 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine (CAS No. 890094-60-7)

2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine (CAS No. 890094-60-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the nitro-substituted pyrimidine family, which is widely explored for its potential applications in drug discovery and material science. The presence of a piperidin-1-yl group and a nitro moiety at the 5-position makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can lead to compounds with enhanced efficacy. The CAS No. 890094-60-7 is frequently cited in patents and scientific literature, highlighting its relevance in modern medicinal chemistry.

One of the trending topics in the scientific community is the exploration of nitroaromatic compounds for their electron-withdrawing properties, which are crucial in designing photoactive materials and catalysts. The 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine fits into this category, making it a subject of interest for researchers working on organic electronics and sustainable chemistry. Its nitro group also contributes to its potential use in prodrug development, where controlled release mechanisms are essential.

From a synthetic perspective, CAS No. 890094-60-7 is often utilized as a building block for more complex molecules. Its chloro and nitro functional groups allow for further derivatization through nucleophilic substitution or reduction reactions. This flexibility aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this are combined to create libraries for high-throughput screening.

Environmental and green chemistry considerations are also shaping the discourse around 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption. The compound’s stability under various conditions makes it a candidate for flow chemistry applications, which are gaining traction for their scalability and efficiency.

In summary, 2-Chloro-5-nitro-4-(piperidin-1-yl)pyrimidine (CAS No. 890094-60-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile position it as a valuable asset in both academic and industrial research, particularly in the context of drug discovery and sustainable innovation.